6-bromo-2-(ethylsulfanyl)-1H-benzo[d]imidazole

• Molecular Formula: C9H9BrN2S
• Molecular Weight: 257.15 g/mol
• IUPAC Name: 6-bromo-2-ethylsulfanyl-1H-benzimidazole
• InChI: InChI=1S/C9H9BrN2S/c1-2-13-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: FSYBJYZFCNMDBN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(N1)C=C(C=C2)Br

Description

6-bromo-2-(ethylsulfanyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H9BrN2S and its molecular weight is 257.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

11.8 g mixture of [6-bromo-2-(ethylsulfanyl)-1H-benzo[d]imidazol-1-yl]methyl pivalate and [5-bromo-2-(ethylsulfanyl)-1H-benzo[d]imidazol-1-yl]methyl pivalate in a ratio of 1:1 was obtained as pale yellow solid by the same method as in Production Example 64 from 8.1 g 6-bromo-2-(ethylsulfanyl)-1H-benzo[d]imidazole obtained in Production Example 72. 7.2 g of the title compound was obtained as a colorless amorphous by the same method as in Production Example 65 from 6.9 g of the above product and 10 g 3-(4-fluorophenyl)-1-trityl-1H-4-pyrazolylboronic acid (compound in Production Example 25).